1-Hexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile

• CAS RN: 57564-18-8
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 1-hexyl-2-hydroxy-4-methyl-6-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C13H18N2O2/c1-3-4-5-6-7-15-12(16)8-10(2)11(9-14)13(15)17/h8,17H,3-7H2,1-2H3
• InChI Key: QOXKXTPIAKYMKB-UHFFFAOYSA-N
• SMILES: CCCCCCN1C(=O)C=C(C(=C1O)C#N)C

Description

1-Hexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile, also known as DMXAA, is a small molecule that has been identified as a potential anti-cancer drug. It was first discovered in the 1990s and has since undergone extensive research to determine its mechanism of action and potential applications in cancer treatment.

Mechanism of Action

The exact mechanism of action of 1-Hexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile is not fully understood, but it is believed to stimulate the immune system to attack cancer cells. It has been shown to activate the production of cytokines, which are proteins that play a key role in the body's immune response. This immune response can lead to the destruction of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines, as well as to inhibit the growth of blood vessels that supply tumors with nutrients. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Hexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile in lab experiments is its potency against a variety of cancer cell lines. It has also been shown to have synergistic effects when used in combination with other cancer therapies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 1-Hexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile. One area of interest is in identifying the specific cytokines that are produced in response to this compound, as this could provide insights into its mechanism of action. Another area of interest is in developing new formulations of this compound that could improve its efficacy and reduce its toxicity. Finally, there is interest in exploring the potential of this compound in combination with other cancer therapies, particularly immunotherapies that target the immune system's response to cancer.

Synthesis Methods

The synthesis of 1-Hexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile involves several steps, including the reaction of 2-chloronicotinic acid with hexylamine to form the corresponding amide. This is followed by the reduction of the amide to the corresponding amine using lithium aluminum hydride. The resulting amine is then reacted with methyl acrylate to form the desired product, this compound.

Scientific Research Applications

1-Hexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile has been extensively studied for its potential as an anti-cancer drug. In preclinical studies, it has been shown to have potent anti-tumor activity against a variety of cancer cell lines, including lung, breast, and colon cancer. It has also been shown to have synergistic effects when used in combination with other cancer therapies, such as chemotherapy and radiation.